Cas no 1805333-36-1 (4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine
• CAS No: 1805333-36-1
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4849584
• Update Time: 2025-05-19

4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-1-3-4(9)2-13-6(5(3)10)7(11)12/h2,7H,1H2
• InChI Key： PXIYVQXEGFYKLX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine

Recent Advances in the Application of 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine (CAS: 1805333-36-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine (CAS: 1805333-36-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a versatile building block for the construction of complex heterocyclic systems. Recent studies have highlighted its potential in the design of enzyme inhibitors and receptor modulators, owing to its ability to participate in diverse chemical transformations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine as a precursor for the synthesis of potent kinase inhibitors. The bromomethyl group facilitated efficient cross-coupling reactions, enabling the introduction of various pharmacophores. The resulting compounds exhibited significant activity against specific cancer cell lines, with IC50 values in the nanomolar range. This underscores the compound's utility in targeted drug discovery programs.

Another notable application was reported in the field of agrochemicals, where derivatives of 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine were explored as potential fungicides. The presence of the difluoromethyl group was found to enhance the compounds' bioavailability and stability under field conditions. These findings were detailed in a recent patent application (WO2023056789), which claims novel pyridine-based fungicides with improved efficacy against a broad spectrum of plant pathogens.

From a synthetic chemistry perspective, the reactivity of 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine has been extensively investigated. A 2024 study in Organic Letters demonstrated its utility in palladium-catalyzed coupling reactions, yielding highly functionalized pyridine derivatives with excellent regioselectivity. The study also provided insights into the compound's stability under various reaction conditions, which is crucial for its scalable production.

In conclusion, 4-(Bromomethyl)-3,5-dichloro-2-(difluoromethyl)pyridine (CAS: 1805333-36-1) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse reactivity profile and the biological activity of its derivatives make it a promising candidate for further exploration in drug discovery and agrochemical development. Future research directions may include the development of more efficient synthetic routes and the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.